Cas no 133676-09-2 ((R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate)

(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate is a chiral ester derivative with potential applications in liquid crystal materials and advanced organic synthesis. Its asymmetric carbon center and extended alkyl chain contribute to tailored mesomorphic properties, while the ester linkages enhance thermal stability. This compound is suited for research in functional materials and optoelectronic applications.
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate structure
133676-09-2 structure
Product Name:(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
CAS No:133676-09-2
MF:C28H38O5
MW:454.59832906723
MDL:MFCD21603881
CID:899729
PubChem ID:253661210
Update Time:2025-06-19

(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • (R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
    • (R)-2-Octyl 4-[4-(Hexyloxy)benzoyloxy]benzoate
    • BENZOIC ACID, 4-(HEXYLOXY)-, 4-[[[(1R)-1-METHYLHEPTYL]OXY]CARBONYL]PHENYL ESTER
    • R811
    • 4-[4-(Hexyloxy)benzoyloxy]benzoic Acid (R)-2-Octyl Ester
    • (+)-S 811
    • ZLI 3786
    • O0460
    • Benzoic acid,4-(hexyloxy)-,4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester
    • R 811
    • SCHEMBL9754649
    • AKOS022180676
    • 4-(hexyloxy)benzoic acid 4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester
    • C72339
    • CS-0152327
    • 4-{[(2R)-octan-2-yloxy]carbonyl}phenyl 4-(hexyloxy)benzoate
    • PLGPDUBTEHIWRH-JOCHJYFZSA-N
    • [4-[(2R)-octan-2-yl]oxycarbonylphenyl] 4-hexoxybenzoate
    • MFCD21603881
    • R811 Right
    • 133676-09-2
    • DS-16059
    • (R)-2-Octyl 4-[4-(Hexyloxy)benzoyloxy]benzoate, >/=98%
    • MDL： MFCD21603881
    • Inchi： 1S/C28H38O5/c1-4-6-8-10-12-22(3)32-27(29)23-15-19-26(20-16-23)33-28(30)24-13-17-25(18-14-24)31-21-11-9-7-5-2/h13-20,22H,4-12,21H2,1-3H3/t22-/m1/s1
    • InChI Key： PLGPDUBTEHIWRH-JOCHJYFZSA-N
    • SMILES： O(C(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)OCCCCCC)=O)=O)[C@H](C)CCCCCC

Computed Properties

  • Exact Mass: 454.27204
  • Monoisotopic Mass: 454.27192431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 17
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8
  • XLogP3: 8.8

Experimental Properties

  • Density: 1.049±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 47.0 to 51.0 deg-C
  • Solubility: Insuluble (2.2E-6 g/L) (25 ºC),
  • PSA: 61.83

(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
O0460-1G
(R)-2-Octyl 4-[4-(Hexyloxy)benzoyloxy]benzoate
 133676-09-2 >98.0%(GC)
1g
 ¥390.00 2024-04-17
TRC
O148600-10mg
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
 133676-09-2
10mg
 $ 50.00 2022-06-03
TRC
O148600-50mg
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
 133676-09-2
50mg
 $ 95.00 2022-06-03
TRC
O148600-100mg
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
 133676-09-2
100mg
 $ 135.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R42960-1g
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
 133676-09-2 95%
1g
 ¥116.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R42960-5g
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
 133676-09-2 95%
5g
 ¥561.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R42960-250mg
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
 133676-09-2 95%
250mg
 ¥31.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R42960-100mg
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
 133676-09-2
100mg
 ¥86.0 2021-09-04
Alichem
A019098933-1g
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
 133676-09-2 95%
1g
 151.50 USD 2021-06-17
Alichem
A019098933-5g
(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
 133676-09-2 95%
5g
 472.50 USD 2021-06-17

(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:133676-09-2)(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
Order Number:A1015197
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:16
Price ($):569.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:133676-09-2)(R)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
A1015197
Purity:99%
Quantity:25g
Price ($):569.0
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